Cas no 7699-17-4 (4-methoxyindolin-2-one)

• Product Name: 4-methoxyindolin-2-one
• CAS No: 7699-17-4
• MF: C₉H₉NO₂
• MW: 163.173262357712
• MDL: MFCD07368221
• CID: 47685
• PubChem ID: 596001
• Update Time: 2025-11-02

4-methoxyindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methoxyoxindole
• 4-Methoxy-2-oxindole
• 4-Methoxyindolin-2-one
• 4-methoxy-1,3-dihydroindol-2-one
• 4-Methoxy-2-indolinone
• 2,3-Dihydro-4-methoxyindole-2-one
• 2H-Indol-2-one,1,3-dihydro-4-methoxy
• 4-Methoxy-1,3-dihydro-2H-indol-2-one
• 4-methoxy-1,3-dihydro-indol-2-one
• 4-Methoxy-indolin-2-on
• 4-methoxy-indolin-2-one
• 4-Methoxy-oxindol
• 2H-Indol-2-one, 1,3-dihydro-4-methoxy-
• WINOEVFNWAEXIF-UHFFFAOYSA-N
• 2H-Indol-2-one,1,3-dihydro-4-methoxy-
• FCH855193
• TRA0044413
• AB31926
• SY0093
• A1-00412
• CS-W003375
• 4-Methoxy-1,3-dihydro-2H-indol-2-one #
• AMY24579
• DTXSID20344332
• AC-5209
• CS-11209
• Q-102637
• AKOS006286295
• FT-0600081
• 7699-17-4
• A9758
• MFCD07368221
• SY009387
• SCHEMBL2267107
• DB-006866
• 4-methoxyindolin-2-one

• MDL： MFCD07368221
• Inchi： 1S/C9H9NO2/c1-12-8-4-2-3-7-6(8)5-9(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： WINOEVFNWAEXIF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CC(N2)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.208
• Boiling Point: 355.4℃ at 760 mmHg
• Flash Point: 168.7℃
• Refractive Index: 1.564
• PSA: 38.33000
• LogP: 1.32780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4-methoxyindolin-2-one

Exploring the Versatile Applications and Properties of 4-Methoxyindolin-2-one (CAS No. 7699-17-4)

4-Methoxyindolin-2-one (CAS No. 7699-17-4) is a significant heterocyclic compound that has garnered attention in pharmaceutical and organic chemistry research. This compound, also known as 4-methoxy-2-indolinone, belongs to the indole derivative family, which is widely studied for its bioactive potential. The presence of a methoxy group at the 4-position of the indolin-2-one scaffold enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 4-Methoxyindolin-2-one features a fused benzene and pyrrolidine ring, with a carbonyl group at the 2-position. This unique arrangement contributes to its diverse chemical properties, such as its ability to participate in nucleophilic addition reactions and serve as a precursor for more complex molecules. Researchers have explored its role in the synthesis of pharmaceutical intermediates, particularly in the development of compounds with potential therapeutic effects.

One of the most intriguing aspects of 4-Methoxyindolin-2-one is its application in drug discovery. Recent studies highlight its utility in designing kinase inhibitors, which are crucial for targeting cancer and inflammatory diseases. The compound's structural flexibility allows for modifications that can enhance binding affinity to specific enzyme targets. This has led to increased interest in 7699-17-4 as a building block for novel drug candidates.

Beyond pharmaceuticals, 4-Methoxyindolin-2-one is also utilized in agrochemical research. Its derivatives have shown promise as plant growth regulators and pesticide intermediates. The methoxy group's electron-donating properties can influence the biological activity of these derivatives, making them effective in crop protection and yield enhancement. This dual applicability in medicine and agriculture underscores the compound's versatility.

The synthesis of 4-Methoxyindolin-2-one typically involves the cyclization of substituted anilines or the oxidation of corresponding indoles. Modern synthetic routes emphasize green chemistry principles, such as using catalytic methods and minimizing hazardous byproducts. These advancements align with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial settings.

In the context of market trends, the demand for 4-Methoxyindolin-2-one is expected to rise, driven by its expanding applications in life sciences. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of pharmaceutical and agrochemical industries. Additionally, the compound's role in material science, particularly in the development of organic semiconductors, is an emerging area of interest.

For researchers and industry professionals, understanding the spectroscopic properties of 4-Methoxyindolin-2-one is essential. Techniques like NMR, IR, and mass spectrometry are commonly employed to characterize its purity and structural integrity. These analytical methods ensure the compound meets the stringent quality standards required for high-end applications.

In summary, 4-Methoxyindolin-2-one (CAS No. 7699-17-4) is a multifaceted compound with significant potential in drug development, agrochemicals, and material science. Its unique chemical properties and adaptability make it a valuable asset in modern research. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in health and sustainability.